Cas no 2228139-86-2 (tert-butyl N-4-(3-aminopropanoyl)cyclohexylcarbamate)

• Product Name: tert-butyl N-4-(3-aminopropanoyl)cyclohexylcarbamate
• CAS No: 2228139-86-2
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 5858814
• PubChem ID: 165655044
• Update Time: 2025-06-07

tert-butyl N-4-(3-aminopropanoyl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-aminopropanoyl)cyclohexylcarbamate
• EN300-1875698
• 2228139-86-2
• tert-butyl N-[4-(3-aminopropanoyl)cyclohexyl]carbamate

• Inchi： 1S/C14H26N2O3/c1-14(2,3)19-13(18)16-11-6-4-10(5-7-11)12(17)8-9-15/h10-11H,4-9,15H2,1-3H3,(H,16,18)
• InChI Key： JMWRBTMPUKSFSE-UHFFFAOYSA-N
• SMILES： O=C(CCN)C1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 270.19434270g/mol
• Monoisotopic Mass: 270.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.4Ų

Additional information on tert-butyl N-4-(3-aminopropanoyl)cyclohexylcarbamate

Introduction to Tert-butyl N-4-(3-aminopropanoyl)cyclohexylcarbamate (CAS No: 2228139-86-2)

Tert-butyl N-4-(3-aminopropanoyl)cyclohexylcarbamate, with the chemical formula C₁₁H₂₁NO₃, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal applications. The presence of a tert-butyl group and an N-4-(3-aminopropanoyl)cyclohexyl moiety contributes to its unique structural and chemical properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The CAS number 2228139-86-2 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and industrial applications. As research in drug discovery continues to evolve, compounds like Tert-butyl N-4-(3-aminopropanoyl)cyclohexylcarbamate are being explored for their potential in developing novel therapeutic agents. The structural features of this compound, particularly the cyclohexyl ring and the amino acid-derived side chain, suggest possible interactions with biological targets, making it a candidate for further investigation.

In recent years, there has been growing interest in carbamate-based compounds due to their ability to modulate various biological pathways. Studies have shown that carbamates can serve as effective scaffolds for designing molecules with improved pharmacokinetic properties. The tert-butyl group in Tert-butyl N-4-(3-aminopropanoyl)cyclohexylcarbamate enhances the compound's lipophilicity, which can be advantageous for oral bioavailability. Additionally, the 3-aminopropanoyl moiety introduces a polar region that may facilitate interactions with polar biological targets.

One of the most compelling aspects of this compound is its potential role in the development of enzyme inhibitors. Carbamates are known to exhibit inhibitory activity against various enzymes by forming covalent or non-covalent bonds with active sites. The structural motif of Tert-butyl N-4-(3-aminopropanoyl)cyclohexylcarbamate suggests that it could interact with enzymes involved in metabolic pathways or signal transduction processes. This hypothesis is supported by computational studies that predict favorable binding affinities between this compound and certain enzyme targets.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions. Techniques such as molecular docking and molecular dynamics simulations have been instrumental in identifying potential drug candidates like Tert-butyl N-4-(3-aminopropanoyl)cyclohexylcarbamate. These methods allow researchers to evaluate the binding affinity and specificity of a compound towards a given target, thereby streamlining the drug discovery process. The integration of experimental data with computational predictions has led to more efficient development pipelines, reducing the time and cost associated with bringing new drugs to market.

The synthesis of Tert-butyl N-4-(3-aminopropanoyl)cyclohexylcarbamate involves multi-step organic reactions, typically starting from commercially available precursors. The introduction of the cyclohexyl ring is achieved through cyclopropane ring-opening reactions or other cyclization strategies. The subsequent modification with the 3-aminopropanoyl group requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability.

In addition to its potential as a drug intermediate, Tert-butyl N-4-(3-aminopropanoyl)cyclohexylcarbamate may find applications in materials science and agrochemicals. The unique structural features of this compound make it a candidate for designing novel polymers or specialty chemicals with tailored properties. Furthermore, its stability under various conditions suggests that it could be used in formulations requiring long shelf life or resistance to environmental factors.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents. Compounds like Tert-butyl N-4-(3-aminopropanoyl)cyclohexylcarbamate represent promising leads that could lead to breakthrough treatments for various diseases. As our understanding of biological systems grows, so does the demand for innovative molecules capable of modulating these systems effectively. The versatility of carbamates makes them an attractive class of compounds for future drug development efforts.

In conclusion, Tert-butyl N-4-(3-aminopropanoyl)cyclohexylcarbamate (CAS No: 2228139-86-2) is a compound with significant potential in pharmaceutical applications. Its unique structure, characterized by a tert-butyl group and an N-4-(3-aminopropanoyl)cyclohexyl moiety, makes it a valuable intermediate in drug synthesis. Recent research suggests that this compound could be used to develop novel enzyme inhibitors and other therapeutic agents. As computational methods continue to advance, the discovery and optimization of such compounds will become more efficient, ultimately leading to faster development of new treatments for patients worldwide.